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Compound of Interest

Compound Name: 1-Morpholin-4-ylacetone

Cat. No.: B1337898

An In-depth Technical Guide to Determining the Solubility Profile of 1-Morpholin-4-ylacetone
in Laboratory Solvents

This guide provides a comprehensive framework for researchers, scientists, and drug
development professionals to determine the solubility profile of 1-Morpholin-4-ylacetone. Due
to the limited availability of public quantitative solubility data for this compound, this document
focuses on establishing robust experimental protocols and data presentation standards.

Introduction to 1-Morpholin-4-ylacetone

1-Morpholin-4-ylacetone, with the molecular formula C7H13NO2 and a molecular weight of
approximately 143.19 g/mol , is a chemical compound whose solubility is a critical parameter
for its handling, formulation, and potential applications in research and development.[1][2]
Understanding its solubility in various laboratory solvents is fundamental for designing
experiments, developing formulations, and predicting its behavior in different chemical
environments.

Theoretical Solubility Considerations

The structure of 1-Morpholin-4-ylacetone, containing a morpholine ring and a ketone group,
suggests a degree of polarity. The morpholine moiety contains both an ether and a tertiary
amine, capable of hydrogen bonding with protic solvents. The ketone group also contributes to
the molecule's polarity. Based on the principle of "like dissolves like," it is anticipated that 1-
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Morpholin-4-ylacetone will exhibit higher solubility in polar solvents (both protic and aprotic)
and lower solubility in nonpolar solvents.

Quantitative Solubility Data

As of the last update, specific quantitative solubility data for 1-Morpholin-4-ylacetone in a
range of laboratory solvents is not widely published. Therefore, experimental determination is
necessary. The following table is provided as a template for recording experimentally
determined solubility data.

Table 1: Experimentally Determined Solubility of 1-Morpholin-4-ylacetone

Solvent - . .
. Solvent Temperatur  Solubility ( Molarity Observatio
Classificati
Name e (°C) g/100 mL) (mol/L) ns
on
Polar Protic Water 25
Ethanol 25
Methanol 25
Isopropanol 25
Polar Aprotic Acetone 25
Acetonitrile 25
Dimethylform
25
amide (DMF)
Dimethyl
Sulfoxide 25
(DMSO0)
Nonpolar Hexane 25
Toluene 25

Diethyl Ether 25

Dichlorometh
ane (DCM)

25
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Experimental Protocols for Solubility Determination

The following protocols are recommended for the accurate determination of the solubility of 1-
Morpholin-4-ylacetone. The choice of method may depend on the expected solubility and the
resources available.

Equilibrium Solubility Method (Shake-Flask Method)

This is a widely accepted method for determining the equilibrium solubility of a compound in a
specific solvent.[3][4][5] It is based on the principle of allowing a saturated solution to reach
equilibrium, followed by the quantification of the dissolved solute.

Materials and Equipment:

e 1-Morpholin-4-ylacetone (solid form)

o Selected laboratory solvents (high purity)

e Analytical balance

 Vials with screw caps

» Thermostatically controlled shaker or incubator

e Centrifuge

e Syringe filters (e.g., 0.45 um PTFE or other suitable material)

o High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for
guantification

Volumetric flasks and pipettes
Procedure:

e Preparation: Add an excess amount of solid 1-Morpholin-4-ylacetone to a vial. The excess
solid is crucial to ensure that a saturated solution is formed.

e Solvent Addition: Add a known volume of the selected solvent to the vial.
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» Equilibration: Tightly cap the vials and place them in a shaker or incubator set to a constant
temperature (e.g., 25 °C). Agitate the mixture for a sufficient period to reach equilibrium. This
can range from 24 to 72 hours.[4][6] Preliminary studies may be needed to determine the
optimal equilibration time.

o Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess
solid settle. To ensure complete separation of the undissolved solid, centrifuge the vials at a
high speed.

o Sample Collection: Carefully withdraw a sample from the clear supernatant. To remove any
remaining solid particles, filter the sample using a syringe filter.

o Quantification: Accurately dilute the filtered sample with a suitable solvent to a concentration
within the linear range of the analytical method (e.g., HPLC, GC). Analyze the diluted sample
to determine the concentration of 1-Morpholin-4-ylacetone.

o Calculation: Calculate the solubility from the measured concentration and the dilution factor.
Express the solubility in appropriate units (e.g., g/100 mL, mg/mL, or mol/L).

Visual Method for Preliminary Assessment

A simple, qualitative assessment can be performed to estimate the solubility and to determine
the appropriate amount of substance for the quantitative methods.

Procedure:

Add a small, known amount of 1-Morpholin-4-ylacetone (e.g., 10 mg) to a test tube.

Add the solvent in small, measured increments (e.g., 0.1 mL at a time).

After each addition, vortex or shake the tube vigorously for a set period (e.g., 60 seconds)
and visually inspect for complete dissolution.[7]

Record the volume of solvent required to completely dissolve the solute.

Visualizations
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The following diagrams illustrate the experimental workflow for determining the solubility of 1-
Morpholin-4-ylacetone.

Start: Obtain pure
1-Morpholin-4-ylacetone and solvents

Sample Preparation:
Add excess solid to vial

Add known volume of solvent

Equilibration:
Shake at constant temperature
(e.g., 24-72 hours)

Phase Separation:
Centrifuge to pellet
undissolved solid

Sample Collection:
Withdraw and filter supernatant

Quantification:
Analyze concentration
(e.g., HPLC, GC)

Data Analysis:
Calculate solubility

( End: Report solubility profile )
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Caption: Workflow for Equilibrium Solubility Determination.

Safety Precautions

Standard laboratory safety practices should be followed when handling 1-Morpholin-4-
ylacetone and the various solvents. This includes the use of personal protective equipment
(PPE) such as safety goggles, gloves, and a lab coat. All procedures should be performed in a
well-ventilated area or a fume hood, especially when working with volatile solvents. Refer to the
Safety Data Sheet (SDS) for 1-Morpholin-4-ylacetone and each solvent for specific handling
and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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